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Compound of Interest

Compound Name: Carmustine-d8

Cat. No.: B15555932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Carmustine-d8, the

deuterated analog of the chemotherapeutic agent Carmustine. This document outlines its

chemical properties, synthesis, and key applications in research and drug development, with a

focus on its use as an internal standard for quantitative analysis. Detailed experimental

protocols and an overview of the relevant biological pathways are also presented to support its

practical application in a laboratory setting.

Core Compound Data
Carmustine-d8 is a stable isotope-labeled version of Carmustine, an alkylating agent used in

the treatment of various cancers. The incorporation of deuterium atoms provides a distinct

mass signature, making it an ideal internal standard for mass spectrometry-based

quantification of Carmustine in biological matrices.
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Property Carmustine Carmustine-d8

CAS Number 154-93-8[1][2] 2748545-55-1

Molecular Formula C5H9Cl2N3O2[1][2] C5HD8Cl2N3O2

Molecular Weight 214.05 g/mol [1][2] 222.10 g/mol

Synonyms
BCNU, BiCNU, 1,3-bis(2-

chloroethyl)-1-nitrosourea

BCNU-d8, 1,3-bis(2-

chloroethyl-d4)-1-nitrosourea

Synthesis
The synthesis of Carmustine generally involves a two-step process: the formation of a urea

intermediate followed by nitrosation. For Carmustine-d8, a deuterated starting material is

used.

A common synthetic route involves reacting 2-chloroethylamine or its salt with a carbonylating

agent, such as 1,1'-carbonyldiimidazole or triphosgene, to form 1,3-bis(2-chloroethyl)urea.[1][3]

This intermediate is then subjected to nitrosation using a nitrosating agent like sodium nitrite in

the presence of an acid (e.g., sulfuric or acetic acid) to yield Carmustine.[1][3][4] To synthesize

Carmustine-d8, a deuterated version of 2-chloroethylamine (2-chloroethylamine-d4) would be

used as the starting material.

Mechanism of Action and Signaling Pathway
Carmustine exerts its cytotoxic effects primarily through the alkylation of DNA and RNA.[5] This

process involves the transfer of a chloroethyl group to nucleophilic sites on nucleic acid bases,

leading to the formation of DNA adducts. These adducts can then form interstrand and

intrastrand cross-links, which inhibit DNA replication and transcription, ultimately triggering cell

cycle arrest and apoptosis.

The DNA damage response (DDR) is a complex signaling network that is activated in response

to DNA lesions induced by agents like Carmustine. Key proteins in this pathway include ATM

(ataxia telangiectasia mutated) and ATR (ataxia telangiectasia and Rad3-related), which are

sensor kinases that initiate a signaling cascade. This cascade involves the phosphorylation of

numerous downstream targets, including checkpoint kinases like CHK1 and CHK2, and the

tumor suppressor protein p53.[6] Activation of p53 can lead to the transcription of genes
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involved in cell cycle arrest (e.g., p21) and apoptosis (e.g., BAX). The Fanconi anemia (FA)

pathway is particularly important for the repair of interstrand cross-links.[7]

Below is a simplified representation of the signaling pathway initiated by Carmustine-induced

DNA damage.
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Carmustine-induced DNA damage response pathway.

Quantitative Data
The following table summarizes the in vitro cytotoxicity of Carmustine in various cancer cell

lines, expressed as IC50 values (the concentration of a drug that is required for 50% inhibition

in vitro).

Cell Line Cancer Type IC50 (µM) Reference

MALME-3M Melanoma 20 [5]

NCI-H23 Lung Cancer 5 [5]

MCF7 Breast Cancer 27.18 ± 1.4 [8]

HT29 Colon Cancer 56.23 ± 3.3 [8]

U87MG Glioblastoma 54.40 [9]

HL-60 Leukemia Varies [2]

MOLT-4 Leukemia Varies [2]

Experimental Protocols
In Vitro Cytotoxicity Assay (MTT Assay)
This protocol describes a general procedure for determining the cytotoxic effects of Carmustine

on adherent cancer cell lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium

bromide (MTT) assay.

Materials:

Carmustine

Target cancer cell line

Complete cell culture medium

Phosphate-buffered saline (PBS)
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MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

Multichannel pipette

Microplate reader

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100

µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere

with 5% CO2 to allow for cell attachment.

Drug Treatment: Prepare serial dilutions of Carmustine in culture medium. Remove the

medium from the wells and add 100 µL of the Carmustine dilutions to the respective wells.

Include a vehicle control (medium with the same concentration of solvent used to dissolve

Carmustine, e.g., DMSO) and a blank (medium only). Incubate for 48-72 hours.

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 4 hours at 37°C.

Formazan Solubilization: Carefully remove the medium containing MTT and add 100 µL of

DMSO to each well to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control. Plot the percentage of viability against the drug concentration and determine

the IC50 value.

Quantification of Carmustine by LC-MS/MS using
Carmustine-d8
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This protocol provides a general framework for the quantitative analysis of Carmustine in a

biological matrix (e.g., plasma) using liquid chromatography-tandem mass spectrometry (LC-

MS/MS) with Carmustine-d8 as an internal standard.

Materials:

Carmustine and Carmustine-d8 standards

Biological matrix (e.g., plasma)

Acetonitrile

Formic acid

Water (LC-MS grade)

LC-MS/MS system with an electrospray ionization (ESI) source

C18 analytical column

Procedure:

Sample Preparation:

To 100 µL of the biological sample, add 10 µL of Carmustine-d8 internal standard solution

(at a known concentration).

Add 300 µL of ice-cold acetonitrile to precipitate proteins.

Vortex for 1 minute and centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Analysis:

Chromatographic Conditions:
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Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A suitable gradient to separate Carmustine from matrix components (e.g.,

start with 95% A, ramp to 95% B over 5 minutes).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometric Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM) transitions:

Carmustine: Precursor ion [M+H]+ → Product ion

Carmustine-d8: Precursor ion [M+H]+ → Product ion

Optimize instrumental parameters such as declustering potential, collision energy, and

cell exit potential for both analytes.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio of Carmustine to Carmustine-
d8 against the concentration of Carmustine standards.

Quantify Carmustine in the unknown samples by interpolating their peak area ratios from

the calibration curve.

The following diagram illustrates the general workflow for the quantification of Carmustine using

its deuterated internal standard.
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Workflow for Carmustine quantification by LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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